Cas no 313262-36-1 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide structure
313262-36-1 structure
Product Name:N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide
CAS No:313262-36-1
MF:C11H12N2OS
MW:220.290781021118
CID:300945
PubChem ID:1160400
Update Time:2025-04-19

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(4,6-dimethyl-2-benzothiazolyl)-
    • N-(4,6-Dimethyl-1,3-benzothiazol-2-yl)acetamide
    • CTK1E6470
    • Ethanediamide, N-(4,6-dichloro-5-pyrimidinyl)-N'-phenyl-
    • N-(4,6-dichloro-pyrimidin-5-yl)-N'-phenyl-oxalamide
    • N-(4,6-dimethyl-2-pyridinyl)propionamide
    • N-(4,6-dimethyl-benzothiazol-2-yl)-acetamide
    • CCG-355553
    • BRD-K83003128-001-01-4
    • SR-01000366053-1
    • 313262-36-1
    • Acetamide, N-(4,6-dimethyl-2-benzothiazolyl)- (9CI)
    • F0016-0341
    • AKOS000636759
    • SR-01000366053
    • N-(4,6-dimethylbenzo[d]thiazol-2-yl)acetamide
    • Z30268147
    • N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide
    • Inchi: 1S/C11H12N2OS/c1-6-4-7(2)10-9(5-6)15-11(13-10)12-8(3)14/h4-5H,1-3H3,(H,12,13,14)
    • InChI Key: SUUOTEZWCINDPT-UHFFFAOYSA-N
    • SMILES: S1C(NC(C)=O)=NC2=C1C=C(C)C=C2C

Computed Properties

  • Exact Mass: 220.06716
  • Monoisotopic Mass: 220.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 41.99

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)acetamide Pricemore >>

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